Cas no 53175-02-3 (Ethyl Thieno[2,3-b]pyridine-3-carboxylate)

• Product Name: Ethyl Thieno[2,3-b]pyridine-3-carboxylate
• CAS No: 53175-02-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD22417342
• CID: 1581314
• PubChem ID: 21828527
• Update Time: 2025-06-11

Ethyl Thieno[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl Thieno[2,3-b]pyridine-3-carboxylate
• N-ethyl[1,3]thiazolo[5,4-b]pyridin-2-amine
• 2-Ethylamino-thiazolo&lt
• 5,4-b&gt
• pyridin
• HMS2782L08
• Ethyl-thieno&lt
• 2,3-b&gt
• pyridin-3-carboxylat
• Maybridge3_007451
• HMS1452D11
• ethyl-thiazolo[5,4-b]pyridin-2-yl-amine
• ZINC00128806
• thieno[2,3-b]pyridine-3-carboxylic acid ethyl ester
• MLS000860970
• AC1MCMYZ
• Oprea1_127622
• 2-aminoethylthiazolo[5,4-b]pyridine
• CTK2B5449
• N-ethyl[1,3]thiazolo[5,4-b]pyridin-2-amine; 2-Ethylamino-thiazolo< 5,4-b> pyridin; HMS2782L08; Ethyl-thieno< 2,3-b> pyridin-3-carboxylat; Maybridge3_007451; HMS1452D11; ethyl-thiazolo[5,4-b]pyridin-2-yl-amine; ZINC00128806; thieno[2,3-b]pyridine-3-carboxylic acid ethyl ester; MLS000860970; AC1MCMYZ; Oprea1_127622; 2-aminoethylthiazolo[5,4-b]pyridine; CTK2B5449;
• ethylthieno[2,3-b]pyridine-3-carboxylate
• EN300-7465663
• 53175-02-3

• MDL： MFCD22417342
• Inchi： 1S/C10H9NO2S/c1-2-13-10(12)8-6-14-9-7(8)4-3-5-11-9/h3-6H,2H2,1H3
• InChI Key： SNZKXDYEPHUSRR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C2=CC=CN=C12

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Ethyl Thieno[2,3-b]pyridine-3-carboxylate

Ethyl Thieno[2,3-b]pyridine-3-carboxylate (CAS No. 53175-02-3): A Comprehensive Overview

Ethyl Thieno[2,3-b]pyridine-3-carboxylate (CAS No. 53175-02-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the thienopyridine class, which is characterized by a fused thiophene and pyridine ring system. The presence of the ester functional group at the 3-position of the pyridine ring contributes to its diverse chemical reactivity and potential biological activity.

The synthesis of Ethyl Thieno[2,3-b]pyridine-3-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as thiophene derivatives and pyridine-based compounds. The key steps include cyclization, esterification, and purification processes, which are carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of the synthesis.

One of the most compelling aspects of Ethyl Thieno[2,3-b]pyridine-3-carboxylate is its potential as a pharmacophore in drug discovery. The fused ring system provides a scaffold that can interact with various biological targets, making it a valuable candidate for developing novel therapeutic agents. Recent studies have highlighted its role in inhibiting enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and autoimmune diseases.

Recent research has also explored the antimicrobial properties of Ethyl Thieno[2,3-b]pyridine-3-carboxylate. Studies have demonstrated its efficacy against a range of bacterial and fungal strains, suggesting its potential as an alternative to conventional antibiotics. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways. These findings have opened up new avenues for developing antifungal and antibacterial drugs with improved efficacy and reduced resistance profiles.

The compound's structural versatility allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. By introducing various substituents at different positions on the ring system, it is possible to modulate its bioavailability, solubility, and target specificity. This flexibility makes Ethyl Thieno[2,3-b]pyridine-3-carboxylate an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In addition to its pharmaceutical applications, Ethyl Thieno[2,3-b]pyridine-3-carboxylate has shown promise in material science research. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). The compound's ability to conduct electricity while maintaining stability under various conditions has been explored in the development of novel electronic devices.

The toxicological profile of Ethyl Thieno[2,3-b]pyridine-3-carboxylate is another critical area of investigation. Preclinical studies have been conducted to assess its safety profile in vitro and in vivo. These studies have indicated that the compound exhibits low toxicity at therapeutic doses but may cause adverse effects at higher concentrations. Further research is ongoing to identify potential side effects and establish safe dosage ranges for clinical applications.

The future prospects for Ethyl Thieno[2,3-b]pyridine-3-carboxylate are vast and exciting. Ongoing research aims to explore its potential in treating neurological disorders, cancer, and other chronic diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new drugs based on this promising scaffold.

In conclusion, Ethyl Thieno[2,3-b]pyridine-3-carboxylate (CAS No. 53175-02-3) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structural features and pharmacological properties make it an invaluable tool for drug discovery and innovation. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.